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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Ethylacetamide, a

secondary amide of significant interest in chemical synthesis and as a model compound for

studying the peptide bond. This document details its fundamental properties, synthesis

methodologies, and analytical characterization.

Core Properties of N-Ethylacetamide
N-Ethylacetamide is a colorless to slightly yellow liquid. Its key physicochemical properties are

summarized below.
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Property Value

Molecular Formula C4H9NO[1]

Molecular Weight 87.12 g/mol [1][2]

CAS Number 625-50-3[1]

Melting Point -32 °C[1][3]

Boiling Point 206 - 208 °C[3]

Density 0.924 g/mL at 25 °C[1]

Refractive Index 1.433 (20 °C, D)[1]

Solubility Fully miscible in water[4]

Synthesis of N-Ethylacetamide
N-Ethylacetamide is primarily synthesized through the acylation of ethylamine. Two common

methods are detailed below.

Acylation of Ethylamine with Acetyl Chloride
This is a widely used and established method for the synthesis of N-Ethylacetamide involving

a nucleophilic acyl substitution reaction.[5]

Experimental Protocol:

Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stirrer and under an

inert atmosphere (e.g., nitrogen or argon), dissolve ethylamine in an anhydrous solvent such

as diethyl ether or dichloromethane.[6]

Cooling: Cool the solution to 0–5 °C using an ice bath to manage the exothermic nature of

the reaction.[5][6]

Acylation: Slowly add acetyl chloride dropwise to the cooled ethylamine solution while

maintaining vigorous stirring. A base, such as triethylamine or pyridine, can be added to

neutralize the hydrochloric acid byproduct.[6]
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Reaction Completion: After the addition is complete, allow the reaction mixture to warm to

room temperature and continue stirring for 1–2 hours.[6]

Workup: Neutralize any excess acid by washing with an aqueous solution of sodium

bicarbonate. Extract the aqueous layer with an organic solvent like dichloromethane.

Purification: Dry the combined organic extracts over an anhydrous drying agent (e.g., MgSO₄

or Na₂SO₄). Filter the drying agent and remove the solvent under reduced pressure. The

crude product can be further purified by distillation.[6]

Synthesis of N-Ethylacetamide via Acetyl Chloride.

Acylation of Ethylamine with Acetic Anhydride
An alternative to using acetyl chloride is acetic anhydride, which can be a safer option.

Experimental Protocol:

Reaction Setup: Combine ethylamine and acetic anhydride in a reaction vessel. The reaction

can be performed in the presence of a base like pyridine.

Heating: The reaction mixture may require heating to proceed to completion.

Workup: The workup procedure is similar to the acetyl chloride method, involving

neutralization, extraction, and drying.

Purification: The final product is purified by distillation.

Synthesis of N-Ethylacetamide via Acetic Anhydride.

Analytical Characterization
The structure and purity of N-Ethylacetamide are typically confirmed using spectroscopic

methods.

¹H NMR Spectroscopy
The ¹H NMR spectrum of N-Ethylacetamide provides characteristic signals for the ethyl and

acetyl groups.
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Experimental Protocol:

A sample of N-Ethylacetamide is dissolved in a suitable deuterated solvent (e.g., CDCl₃) and

analyzed using a ¹H NMR spectrometer. The resulting spectrum will show distinct peaks

corresponding to the different proton environments in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in N-Ethylacetamide,

particularly the amide group.

Experimental Protocol:

A thin film of liquid N-Ethylacetamide is placed between two salt plates (e.g., NaCl or KBr) and

analyzed using an FTIR spectrometer. Alternatively, the spectrum can be obtained from a

solution in a suitable solvent. Key vibrational bands to be observed include the N-H stretch,

C=O stretch (amide I), and N-H bend (amide II).

Safety and Handling
N-Ethylacetamide is harmful if swallowed.[4][7] It is essential to handle this chemical in a well-

ventilated area, preferably in a fume hood.[6] Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times.[7] Store the compound in a

cool, dry place away from incompatible materials such as strong oxidizing agents.[3][6]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional laboratory

guidance. Always consult the appropriate SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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